Cas no 921770-71-0 ((2R,3S)-2-Bromo-3-methylcyclohexan-1-one)
921770-71-0 structure
Product Name:(2R,3S)-2-Bromo-3-methylcyclohexan-1-one
CAS No:921770-71-0
MF:C7H11BrO
MW:191.065641641617
CID:743216
PubChem ID:71422024
Update Time:2024-03-01
(2R,3S)-2-Bromo-3-methylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-bromo-3-methyl-, (2R,3S)-
- (2R,3S)-2-bromo-3-methylcyclohexan-1-one
- (2R,3S)-2-Bromo-3-methylcyclohexan-1-one
-
- Inchi： 1S/C7H11BrO/c1-5-3-2-4-6(9)7(5)8/h5,7H,2-4H2,1H3/t5-,7+/m0/s1
- InChI Key： JUAKSRQOOTYMMW-CAHLUQPWSA-N
- SMILES： Br[C@H]1C(CCC[C@@H]1C)=O
Computed Properties
- Exact Mass: 189.99933g/mol
- Monoisotopic Mass: 189.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 2.1
(2R,3S)-2-Bromo-3-methylcyclohexan-1-one Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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